Cas no 95633-74-2 (1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)-)

1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)- structure
95633-74-2 structure
Product Name:1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)-
CAS No:95633-74-2
MF:C11H18N2O
MW:194.273422718048
CID:799646
PubChem ID:13382627
Update Time:2025-04-19

1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)-
    • 1-(1-methylimidazol-2-yl)heptan-1-one
    • 2-N-HEPTANOYL-1-METHYLIMIDAZOLE
    • 1-(1-Methyl-1H-imidazol-2-yl)heptan-1-one
    • 95633-74-2
    • 1-(1-methyl-1H-imidazol-2-yl)-heptan-1-one
    • AKOS006242429
    • DTXSID40538918
    • Inchi: 1S/C11H18N2O/c1-3-4-5-6-7-10(14)11-12-8-9-13(11)2/h8-9H,3-7H2,1-2H3
    • InChI Key: QJAQSFVUJZQTMP-UHFFFAOYSA-N
    • SMILES: O=C(C1=NC=CN1C)CCCCCC

Computed Properties

  • Exact Mass: 194.141913202g/mol
  • Monoisotopic Mass: 194.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.01
  • Boiling Point: 315.9°C at 760 mmHg
  • Flash Point: 144.9°C
  • Refractive Index: 1.517
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